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Compound of Interest

Compound Name: Benzonitrile

Cat. No.: B105546

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety, handling, and disposal
protocols for benzonitrile. Adherence to these guidelines is critical for minimizing risks and
ensuring a safe laboratory environment.

Chemical and Physical Properties

Benzonitrile is a colorless liquid with a characteristic almond-like odor.[1][2][3][4][5] It is crucial
to understand its physical and chemical properties to handle it safely.
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Property Value References

Molecular Formula C7HsN [1][6]

Molecular Weight 103.12 g/mol [L][3116]1[7]
Clear, colorless to light yellow

Appearance o [LI[21(31415]18]
liquid

Odor Almond-like (2121031415191

- ) 190.7 - 191.3 °C (375.3 - 376.3

Boiling Point R [1112][6]

Melting Point -13°C (9 °F) [1][2][6]

Flash Point 71-75°C (161 - 167 °F) [1][2][3]18][10]

Autoignition Temperature 550 °C (1,022 °F) [2][8]

Density 1.01 g/cm3 at 20 °C [1112]

Vapor Pressure 0.768 mmHg at 25 °C [1][10]

. Slightly soluble (2 g/100 ml at

Water Solubility [L112][31[41[6]
25 °C)

Explosive Limits Lower: 1.4%, Upper: 7.2% [2][8]

Toxicological Data

Benzonitrile is harmful if swallowed, inhaled, or absorbed through the skin.[8][11] Acute
exposure can lead to irritation of the eyes, skin, and respiratory tract.[8][12] High-level
exposure may cause more severe symptoms, including respiratory distress, convulsions, and
even death.[8][9]

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


http://www.sciencemadness.org/smwiki/index.php/Benzonitrile
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=3921
http://www.sciencemadness.org/smwiki/index.php/Benzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/Benzonitrile
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=3921
https://www.cdhfinechemical.com/images/product/msds/123_1913068805_Benzonitrile-CASNO-100-47-0-MSDS.pdf
http://www.sciencemadness.org/smwiki/index.php/Benzonitrile
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7852585.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Benzonitrile
https://www.guidechem.com/encyclopedia/benzonitrile-dic1633.html
https://www.atamanchemicals.com/benzonitrile_u25502/
https://pim-resources.coleparmer.com/sds/91971.pdf
http://www.sciencemadness.org/smwiki/index.php/Benzonitrile
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7852585.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Benzonitrile
https://www.guidechem.com/encyclopedia/benzonitrile-dic1633.html
https://www.atamanchemicals.com/benzonitrile_u25502/
https://www.ncbi.nlm.nih.gov/books/NBK224933/
http://www.sciencemadness.org/smwiki/index.php/Benzonitrile
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7852585.htm
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=3921
http://www.sciencemadness.org/smwiki/index.php/Benzonitrile
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7852585.htm
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=3921
http://www.sciencemadness.org/smwiki/index.php/Benzonitrile
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7852585.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Benzonitrile
https://pim-resources.coleparmer.com/sds/91971.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0211.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7852585.htm
https://pim-resources.coleparmer.com/sds/91971.pdf
http://www.sciencemadness.org/smwiki/index.php/Benzonitrile
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7852585.htm
http://www.sciencemadness.org/smwiki/index.php/Benzonitrile
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0211.pdf
http://www.sciencemadness.org/smwiki/index.php/Benzonitrile
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7852585.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Benzonitrile
https://www.guidechem.com/encyclopedia/benzonitrile-dic1633.html
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=3921
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7852585.htm
https://pim-resources.coleparmer.com/sds/91971.pdf
https://www.benchchem.com/product/b105546?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/91971.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-BENZONITRILE-CASNO-100-47-01875-EN.aspx
https://pim-resources.coleparmer.com/sds/91971.pdf
https://www.echemi.com/sds/benzonitrile-pid_Seven1161.html
https://pim-resources.coleparmer.com/sds/91971.pdf
https://www.ncbi.nlm.nih.gov/books/NBK224933/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Toxicity Metric  Value Species Route References
971 - 1400
LD50 Mouse Oral [8]
mg/kg
690 - 1500
LD50 Rat Oral
mg/kg
LD50 800 mg/kg Rabbit Oral [8]
1200 - 2000
LD50 Rat Dermal [8]
mg/kg
1250 - 1400 _
LD50 Rabbit Dermal [81[12]
mg/kg
LC50 1800 mg/m3 Mouse Inhalation [8]
Inhalation (4
LC50 >8 mg/L Rat
hours)

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling benzonitrile to prevent exposure.
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PPE Category Specification Rationale References
) Protects against
Chemical splash
) splashes and vapors
Eye/Face Protection goggles and a face [B][10][11][12][13]

shield.

that can cause eye

irritation.

Skin Protection

Solvent-resistant
gloves (e.g., nitrile

rubber), lab coat, and

Prevents skin contact,
which can cause

irritation and systemic

[BI[1O][L1][13][14][15]

Respiratory Protection

appropriate protective  toxicity through
clothing. absorption.
Use in a well-

ventilated area or
under a chemical
fume hood. If
ventilation is
inadequate, a
NIOSH/MSHA
approved respirator

should be used.

Minimizes inhalation

of harmful vapors.

[BI[10][11][13][15]

Handling and Storage Guidelines

Proper handling and storage are crucial to prevent accidents and maintain the chemical's

stability.

General Handling Workflow
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General Handling Workflow for Benzonitrile

Preparation

Review Safety Data Sheet (SDS)

;

Don Appropriate PPE

;

Ensure Adequate Ventilation (Fume Hood)

Handling

Dispense Benzonitrile Carefully

;

Keep Containers Tightly Closed When Not in Use

:

Avoid Contact with Incompatible Materials

Post-Handling

Wash Hands Thoroughly

;

Clean and Decontaminate Work Area

:

Store in a Designated, Cool, Dry, Well-Ventilated Area

Click to download full resolution via product page

Caption: General Handling Workflow for Benzonitrile.
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Handling Precautions:

e Work in a well-ventilated area, preferably under a chemical fume hood.[8][16][17]

Avoid contact with skin, eyes, and clothing.[8][11][16][17]

Do not eat, drink, or smoke in areas where benzonitrile is handled.[10][11][12][14]

Keep containers tightly closed when not in use.[7][8][11]

Ground and bond containers when transferring material to prevent static discharge.[18]

Wash hands thoroughly after handling.[8][11][14][18]

Storage Recommendations:

Store in a cool, dry, well-ventilated area away from incompatible substances.[8][17]

Keep containers tightly closed.[7][8][11]

Store away from sources of heat, sparks, and open flames.[8][10][13]

Incompatible materials include strong oxidizing agents, strong acids, strong bases, and
reducing agents.[8][10][11]

Spill and Leak Procedures

In the event of a spill or leak, follow these procedures to ensure safety and proper cleanup.

Benzonitrile Spill Response Protocol
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Benzonitrile Spill Response Protocol

Spill Detected

Evacuate Immediate Area

:

Remove All Ignition Sources

:

Ventilate the Area

:

Don Appropriate PPE

:

Contain the Spill with Inert Absorbent Material

:

Collect Absorbed Material into a Sealed Container

:

Decontaminate the Spill Area

:

Dispose of Waste as Hazardous Material

i

Report the Incident

Click to download full resolution via product page

Caption: Benzonitrile Spill Response Protocol.
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Experimental Protocol for Spill Cleanup:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[10][11]

Remove Ignition Sources: Eliminate all sources of ignition, such as open flames, sparks, and
hot surfaces.[8][10][14]

Ventilate: Ensure the area is well-ventilated.[8][10][11]

Personal Protection: Don the appropriate personal protective equipment (PPE), including
respiratory protection, chemical-resistant gloves, and eye protection.[8][11]

Containment: For small spills, absorb the liquid with an inert, non-combustible material such
as vermiculite, dry sand, or earth.[8][10][14][17] For large spills, dike the area to prevent
spreading.[14][19]

Collection: Carefully collect the absorbed material and place it into a suitable, sealed, and
properly labeled container for hazardous waste disposal.[8][10][14][17]

Decontamination: Clean the spill area thoroughly with soap and water, and ventilate the area
until it is clean.[10]

Disposal: Dispose of the contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.[10][11][18]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure to benzonitrile.

First Aid for Benzonitrile Exposuredot
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Do NOT Induce Vomiting
Rinse Mouth with Water

Immediately Flush Eyes with Plenty of Water for at Least 15 Minutes

Move to Fresh Air Remove Contaminated Clothing and Shoes

Give Artificial Respiration if Not Breathing

Give Oxygen if Breathing is Difficult Wash Skin with Plenty of Soap and Water for at Least 15 Minutes
Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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laimer & Data Validity:

nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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